Cas no 99944-06-6 (2-Pyridinamine, N-[(4-methoxyphenyl)methyl]-3-nitro-)

• Product Name: 2-Pyridinamine, N-[(4-methoxyphenyl)methyl]-3-nitro-
• CAS No: 99944-06-6
• MF: C₁₃H₁₃N₃O₃
• MW: 259.260622739792
• CID: 4387570
• PubChem ID: 4269084
• Update Time: 2025-05-30

2-Pyridinamine, N-[(4-methoxyphenyl)methyl]-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, N-[(4-methoxyphenyl)methyl]-3-nitro-
• SCHEMBL9536527
• 99944-06-6
• AKOS001505414
• SMR000549690
• HMS2854N15
• CS-0367886
• N-(4-methoxybenzyl)-3-nitropyridin-2-amine
• DTXSID401320091
• N-[(4-methoxyphenyl)methyl]-3-nitropyridin-2-amine
• Oprea1_706184
• Z31235223
• N-(4-methoxybenzyl)-3-nitro-2-pyridinamine
• 8F-309S
• CCG-133583
• MLS001166445
• CHEMBL1345325

• Inchi： 1S/C13H13N3O3/c1-19-11-6-4-10(5-7-11)9-15-13-12(16(17)18)3-2-8-14-13/h2-8H,9H2,1H3,(H,14,15)
• InChI Key： XVDHPQASEKWQQF-UHFFFAOYSA-N
• SMILES： C1(NCC2=CC=C(OC)C=C2)=NC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 259.09569129Da
• Monoisotopic Mass: 259.09569129Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80Ų

Additional information on 2-Pyridinamine, N-[(4-methoxyphenyl)methyl]-3-nitro-

Comprehensive Analysis of 2-Pyridinamine, N-[(4-methoxyphenyl)methyl]-3-nitro- (CAS No. 99944-06-6)

2-Pyridinamine, N-[(4-methoxyphenyl)methyl]-3-nitro- (CAS No. 99944-06-6) is a specialized organic compound with a unique molecular structure that combines a pyridine core with a nitro group and a methoxyphenylmethyl substituent. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. The presence of both the nitro group and the methoxyphenylmethyl moiety makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for nitrogen-containing heterocycles like 2-Pyridinamine derivatives has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in how the 3-nitro substitution influences the compound's reactivity and biological activity. This aligns with current trends in green chemistry and sustainable synthesis, where scientists seek eco-friendly methods to produce such intermediates.

The compound's CAS No. 99944-06-6 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in medicinal chemistry. Its structural features make it a candidate for studying enzyme inhibition and receptor binding, topics that dominate modern drug development discussions. Additionally, its potential use in catalysis and material science applications has sparked interest among industrial researchers.

From a synthetic perspective, N-[(4-methoxyphenyl)methyl]-3-nitro-2-pyridinamine offers intriguing possibilities for structure-activity relationship (SAR) studies. The methoxy group introduces electron-donating effects, while the nitro group provides electron-withdrawing properties, creating a balanced electronic environment. This duality is valuable for designing compounds with optimized pharmacokinetic properties, a hot topic in preclinical research.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize CAS No. 99944-06-6. These methods ensure purity and confirm structural integrity, critical for researchers who rely on precise compound specifications. The growing emphasis on quality control in chemical synthesis further underscores the importance of these analytical protocols.

In the context of intellectual property, several patents mention derivatives of 2-Pyridinamine, highlighting its commercial potential. The compound's versatility makes it a valuable asset for companies investing in small molecule therapeutics or specialty chemicals. This aligns with the broader industry shift toward targeted drug delivery and personalized medicine.

Environmental considerations also play a role in discussions about 99944-06-6. Researchers are exploring its biodegradability and ecological impact, responding to increased regulatory scrutiny on chemical substances. These studies contribute to the larger conversation about green alternatives in chemical manufacturing.

Looking ahead, 2-Pyridinamine, N-[(4-methoxyphenyl)methyl]-3-nitro- is poised to remain a compound of interest across multiple disciplines. Its unique structural attributes and potential applications ensure it will continue to be a focus of academic research and industrial innovation. As synthetic methodologies advance, we can expect new derivatives and applications to emerge, further solidifying its position in the chemical landscape.